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Compound of Interest

(R)-2-Amino-2-cyclopentylacetic
Compound Name: J
aci

Cat. No.: B555626

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical and chemical properties of
cyclopentylglycine derivatives. These non-proteinogenic amino acids are crucial building blocks
in medicinal chemistry and drug discovery, primarily due to the unique conformational
constraints imposed by the cyclopentyl ring. Their applications range from modulating
neurotransmitter systems to serving as scaffolds in novel therapeutics.[1][2] This document
details their fundamental properties, analytical characterization methods, and synthesis
workflows to support ongoing research and development.

Core Physical and Chemical Properties

Cyclopentylglycine exists as two main enantiomers, D- and L-cyclopentylglycine. Their physical
and chemical properties are foundational for their application in synthesis and biological
assays. The data presented below has been compiled from various chemical data repositories.

Table 1: Quantitative Physicochemical Data for Cyclopentylglycine Enantiomers
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D- L-

Property . . Reference
Cyclopentylglycine  Cyclopentylglycine

CAS Number 2521-86-0 2521-84-8 [31[4]

Molecular Formula C7H13NO:2 C7H13NO:2 [31141[5]

Molecular Weight 143.18 g/mol 143.18 g/mol [31141[5]
White to off-white White to off-white

Appearance [61[7]
powder/crystals powder/crystals

N , 276.56 °C at 760 276.6 °C at 760

Boiling Point ) [3114]

mmHg (Predicted) mmHg
) 1.168 g/cm3

Density ) 1.167 g/cm3 [3][4]

(Predicted)
N 2.49+0.10
pKa Not specified ) [3]
(Predicted)

LogP Not specified 1.28880 [3]

Solubility Soluble in water.[7] Soluble in water.[7]

Storage Temperature 2-8 °C 0°C [3114]

Synthesis and Characterization Workflows

The synthesis and analysis of cyclopentylglycine derivatives follow a structured workflow, from
initial reaction to final characterization, ensuring purity and structural integrity.

General Synthesis Workflow

The synthesis of N-substituted glycine derivatives can be achieved through various methods,
including green synthesis protocols that are environmentally friendly.[8] A typical workflow
involves the reaction of an alkyl amine with a haloacetic acid followed by purification.
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Starting Materials 1. i Nucleophilic Substitution 2. 1s0late Solvent Removal 3. Wash Purification 4.Puri Acidification & Recrystallization  IEERZY Final Product
(Alkyl Amine, Chloroacetic Acid) (Aqueous solution, 24h stir) (Rotary Evaporator) (Acetone Wash) (HC) (N-substituted Glycine Derivative)

Crude Synthesized Product

A4

Purification
(e.g., Recrystallization, Chromatography)

Purity Assessment
(HPLC, GC, TLC)

Structural Elucidation

NMR Spectroscopy Mass Spectrometry FT-IR Spectroscopy

(*H, C) (Exact Mass) (Functional Groups) Characterized Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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